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Compound of Interest

Compound Name: Diacetylpyridine

Cat. No.: B091181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2,6-

diacetylpyridine, including its identification, physical and chemical properties, safety data,

synthesis protocols, and biological significance.

Chemical Identification and Properties
2,6-Diacetylpyridine, with the CAS number 1129-30-2, is an organic compound that serves as

a versatile precursor in the synthesis of various molecules, particularly ligands for coordination

chemistry.[1][2] It is a disubstituted pyridine with two acetyl groups attached to the pyridine ring

at the 2 and 6 positions.[2][3]

Table 1: Chemical Identifiers for 2,6-Diacetylpyridine
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Identifier Value

CAS Number 1129-30-2[1][3][4][5]

Molecular Formula C₉H₉NO₂[3][4][5]

Molecular Weight 163.17 g/mol [3][5]

IUPAC Name 1,1'-(Pyridine-2,6-diyl)di(ethan-1-one)[2]

Synonyms
1-(6-acetylpyridin-2-yl)ethanone, Pyridine-2,6-

diacetyl[4][5]

EC Number 214-442-9[4][5]

Beilstein Registry Number 118286[5]

Table 2: Physicochemical Properties of 2,6-Diacetylpyridine

Property Value

Appearance White to off-white or beige crystalline solid.[5][6]

Melting Point 79-82 °C

Boiling Point 126 °C at 6 mmHg[4]

Density 1.119 g/cm³[2]

Solubility

Soluble in organic solvents like

dichloromethane, ethyl acetate, methanol, and

DMSO. Sparingly soluble in water.[4]

Safety Data Sheet (SDS) Summary
The following tables summarize the key safety information for 2,6-diacetylpyridine, compiled

from various safety data sheets.

Table 3: Hazard Identification and GHS Classification
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Hazard Class GHS Classification

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[5][7]

Serious Eye Damage/Eye Irritation Category 2 (Causes serious eye irritation)[5][7]

Specific Target Organ Toxicity (Single Exposure)
Category 3 (May cause respiratory irritation)[5]

[7]

Signal Word Warning

Hazard Statements H315, H319, H335

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[8]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[7]

[9]

Ingestion
Clean mouth with water. Seek medical attention.

[8]

Table 5: Handling, Storage, and Personal Protective Equipment (PPE)
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Aspect Recommendation

Handling

Avoid contact with skin and eyes. Do not

breathe dust. Use only in a well-ventilated area.

[7][8][9]

Storage

Store in a cool, dry, well-ventilated place in a

tightly closed container.[7][10] Keep away from

heat, sparks, and open flames.[10]

Incompatible Materials Strong oxidizing agents.[8][9]

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[8]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[8][9]

Respiratory Protection
Use a NIOSH-approved respirator when

necessary.[9]

Experimental Protocols
Synthesis of 2,6-Diacetylpyridine
Several methods for the synthesis of 2,6-diacetylpyridine have been reported. A common

approach involves the Claisen condensation.

Method 1: Claisen Condensation

This method involves the reaction of a 2,6-pyridinedicarboxylic acid ester with ethyl acetate in

the presence of a base.

Step 1: Esterification of Pyridine-2,6-dicarboxylic Acid: A mixture of pyridine-2,6-dicarboxylic

acid, ethanol, toluene, and a catalytic amount of sulfuric acid is refluxed with azeotropic

removal of water using a Dean-Stark trap. After cooling, the mixture is concentrated and

neutralized to yield 2,6-dicarbethoxypyridine.[11]

Step 2: Claisen Condensation: The resulting ester is then reacted with ethyl acetate in the

presence of a base like sodium ethoxide or sodium metal to form the diketone.[11] The
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resulting adduct is then hydrolyzed and decarboxylated to yield 2,6-diacetylpyridine.[2]

Method 2: From 2,6-Pyridinedicarbonitrile

An alternative synthesis route involves treating 2,6-pyridinedicarbonitrile with a Grignard

reagent, such as methylmagnesium bromide.[2]

Purification
Common purification methods for 2,6-diacetylpyridine include recrystallization or washing, as

it can be sensitive to water and acid, making column chromatography challenging for some of

its derivatives.[4]

Visualizations
Synthesis Workflow
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Synthesis Workflow for 2,6-Diacetylpyridine
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Caption: A simplified workflow for the synthesis of 2,6-diacetylpyridine.
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Safe Handling and Emergency Response Workflow

Safe Handling and Emergency Response Workflow
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Caption: Workflow for safe handling and emergency response for 2,6-diacetylpyridine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b091181?utm_src=pdf-body-img
https://www.benchchem.com/product/b091181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
2,6-Diacetylpyridine is a crucial building block in the synthesis of ligands for coordination

chemistry and has applications in the development of pharmaceuticals and agrochemicals.[3]

[4] While the compound itself is not typically the active agent, its derivatives, particularly Schiff

base condensates, exhibit a range of biological activities.

Derivatives of 2,6-diacetylpyridine, such as bis(thiosemicarbazones) and bis(acylhydrazones),

have been shown to possess antimicrobial and anticancer properties.[12][13] These derivatives

can form metal complexes, for instance with zinc, copper, or iron, which can enhance their

biological effects.[12][13] For example, zinc complexes of 2,6-diacetylpyridine
bis(thiosemicarbazones) have demonstrated an inhibitory effect on cell proliferation and

differentiation in vitro.[12] Furthermore, some copper and iron complexes of its acylhydrazone

derivatives have shown activity against Gram-positive bacteria.[13] More recent studies have

also explored organotin(IV) complexes derived from 2,6-diacetylpyridine bis(2-

hydroxybenzoylhydrazone) as potential anti-proliferative agents against cancer cells.[14]

Logical Relationship of Biological Activity
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Biological Activity of 2,6-Diacetylpyridine Derivatives
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Caption: Logical relationship from 2,6-diacetylpyridine to its biologically active derivatives.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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